Cas no 2227919-01-7 ((3S)-3-4-(dimethylamino)-3-fluorophenyl-3-hydroxypropanoic acid)

• Product Name: (3S)-3-4-(dimethylamino)-3-fluorophenyl-3-hydroxypropanoic acid
• CAS No: 2227919-01-7
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 6587934
• PubChem ID: 165843901
• Update Time: 2025-07-20

(3S)-3-4-(dimethylamino)-3-fluorophenyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-4-(dimethylamino)-3-fluorophenyl-3-hydroxypropanoic acid
• (3S)-3-[4-(dimethylamino)-3-fluorophenyl]-3-hydroxypropanoic acid
• 2227919-01-7
• EN300-1757013

• Inchi： 1S/C11H14FNO3/c1-13(2)9-4-3-7(5-8(9)12)10(14)6-11(15)16/h3-5,10,14H,6H2,1-2H3,(H,15,16)/t10-/m0/s1
• InChI Key： CISNQNYRLQSJKF-JTQLQIEISA-N
• SMILES： FC1C=C(C=CC=1N(C)C)[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.8Ų

Additional information on (3S)-3-4-(dimethylamino)-3-fluorophenyl-3-hydroxypropanoic acid

Introduction to (3S)-3-4-(dimethylamino)-3-fluorophenyl-3-hydroxypropanoic Acid (CAS No. 2227919-01-7)

(3S)-3-4-(dimethylamino)-3-fluorophenyl-3-hydroxypropanoic acid, identified by its CAS number 2227919-01-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural features, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique arrangement of functional groups, including a chiral center, a fluorine atom, and a dimethylamino group, contributes to its distinctive chemical properties and biological activities.

The synthesis and characterization of this compound have been the subject of extensive research, with scientists exploring its role in various biochemical pathways and its interaction with biological targets. The presence of a hydroxyl group and an amine group in close proximity suggests that this molecule may exhibit both acid-base properties and the ability to form hydrogen bonds, which are crucial for its binding affinity to biological receptors.

In recent years, the demand for chiral compounds in pharmaceuticals has increased significantly, as enantiomers often exhibit different pharmacological properties. The stereochemistry of (3S)-3-4-(dimethylamino)-3-fluorophenyl-3-hydroxypropanoic acid is particularly noteworthy, as the (S) configuration at the chiral center may influence its metabolic stability, bioavailability, and overall efficacy. This has led to investigations into its potential as a key intermediate in the synthesis of more complex drug molecules.

The fluorine atom in the molecule's structure is another critical feature that contributes to its unique properties. Fluorinated compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets. This has made fluorine-containing molecules valuable in the development of drugs that require prolonged half-lives or higher selectivity. The incorporation of a fluorine atom into (3S)-3-4-(dimethylamino)-3-fluorophenyl-3-hydroxypropanoic acid may enhance its pharmacokinetic profile, making it a promising candidate for further development.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, its structural motif suggests that it may interact with enzymes or receptors involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Additionally, the combination of a hydroxyl group and an amine group provides opportunities for further derivatization, allowing chemists to tailor its properties for specific biological targets.

The dimethylamino group in the molecule also plays a significant role in its chemical behavior. This group can act as a hydrogen bond acceptor or donor, influencing the compound's solubility and interactions with other molecules. The presence of this group may enhance the compound's ability to cross cell membranes, improving its bioavailability. Furthermore, dimethylamino groups are commonly found in bioactive molecules, suggesting that (3S)-3-4-(dimethylamino)-3-fluorophenyl-3-hydroxypropanoic acid may exhibit interesting pharmacological effects.

In conclusion, (3S)-3-4-(dimethylamino)-3-fluorophenyl-3-hydroxypropanoic acid (CAS No. 2227919-01-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including a chiral center, a fluorine atom, and functional groups such as hydroxyl and dimethylamino groups, make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.